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Executive Summary

CAS 38289-30-4, chemically identified as trans-4-hexylcyclohexanecarboxylic acid, is a
specialized cycloaliphatic building block.[1][2][3][4] Unlike its aromatic analog (4-hexylbenzoic
acid), this saturated system offers a unique combination of metabolic stability, defined
stereochemistry, and lipophilicity (LogP ~4.8).

While its dominant industrial application lies in the synthesis of phenyl cyclohexyl carboxylate
mesogens for Liquid Crystal Displays (LCDs), it holds underutilized potential in drug
development as a permeability-enhancing pro-moiety. The trans-configuration is
thermodynamically favored and critical for maintaining the linear geometry required for
membrane intercalation and mesophase formation.
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Critical Distinction: Do not confuse this CAS with Tiamulin (CAS 55297-95-5), a pleuromutilin
antibiotic. CAS 38289-30-4 is a distinct carboxylic acid intermediate.[5]

Chemical Identity & Physicochemical
Characterization[6]

The utility of CAS 38289-30-4 relies heavily on its stereochemical purity. The trans isomer
presents an equatorial-equatorial conformation, maximizing molecular length and linearity,
which is essential for both liquid crystalline behavior and biological membrane penetration.

ldentity Card

Parameter Specification

CAS Number 38289-30-4

IUPAC Name trans-4-Hexylcyclohexane-1-carboxylic acid
Molecular Formula C13H2402

Molecular Weight 212.33 g/mol

SMILES CCCCCCcCl1ccc(cer)c(=0)o
Appearance White crystalline solid

Melting Point 62°C — 66°C (Isomer dependent)

Boiling Point ~330°C (at 760 mmHg)

Soluble in Chloroform, Dichloromethane,

Solubilit
Y Ethanol; Insoluble in Water.[1][6][7]

Stereochemical Conformation

The cyclohexane ring adopts a chair conformation. In the trans isomer, both the hexyl chain
and the carboxylic acid group occupy equatorial positions, minimizing 1,3-diaxial interactions.

o Trans-Isomer: Linear, rod-like, high melting point (Thermodynamically stable).

» Cis-Isomer: Bent structure (axial-equatorial), lower melting point, disrupts packing.
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Scientist-to-Scientist Insight: In synthesis, obtaining >99% trans content is non-trivial.
Hydrogenation of the benzoic acid precursor typically yields a cis/trans mixture (often 70:30 or

60:40). A dedicated isomerization step is mandatory.

Synthesis & Manufacturing Workflow

The production of CAS 38289-30-4 is a classic example of stereoselective process chemistry.
The goal is to convert an aromatic planar system into a saturated, stereochemically defined 3D
scaffold.

Reaction Pathway

e Hydrogenation: Catalytic reduction of 4-hexylbenzoic acid using Rhodium or Ruthenium on
Carbon (Rh/C or Ru/C) at high pressure.

» |somerization: The crude hydrogenation product (rich in cis) is heated with a base (e.g.,
KOH/Ethanol) or acid to thermodynamically equilibrate to the stable trans form.

 Purification: Recrystallization to remove residual cis isomer.

Process Flow Diagram

The following diagram illustrates the critical isomerization loop required to meet the purity
specifications.

4-Hexylbenzoic Acid
(Aromatic Precursor)

Catalytic Hydrogenation Yields Kinetic Product Crude Mixture Equilibration Thermodynamic Isomerization Enriched Trans Recrystallization Isolation CAS 38289-30-4

(Rh/C, H2, High P) (Cis >> Trans) (KOH/EtOH or Acid, Heat) Recycle Cis-rich ML (Solvent: Hexane/Ethanol) (>99% Trans)

Click to download full resolution via product page

Caption: Synthesis of trans-4-hexylcyclohexanecarboxylic acid highlighting the critical
iIsomerization step to convert the kinetic cis-product to the thermodynamic trans-product.
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Applications in Drug Development & Materials

While its bulk use is in liquid crystals, the drug development professional should view this
molecule as a lipophilic vector.

Prodrug Derivatization (Lipidization)

The 4-hexylcyclohexyl moiety is highly lipophilic (LogP contribution ~+4.0). Conjugating this
acid to a polar drug (via ester or amide linkage) can significantly enhance membrane
permeability.

e Mechanism: The "fatty" tail facilitates passive diffusion across the intestinal epithelium or
blood-brain barrier (BBB).

e Advantage over Fatty Acids: Unlike a flexible stearic acid chain, the cyclohexyl ring provides
rigidity, which can reduce the entropic penalty of binding to transporters or enzymes,
potentially offering better metabolic stability against beta-oxidation.

Liquid Crystal Drug Delivery Systems (LCDDS)

Research into lyotropic liquid crystalline nanopatrticles (cubosomes/hexosomes) utilizes
amphiphilic lipids. CAS 38289-30-4 derivatives can act as mesogen additives to tune the
curvature of these lipid bilayers, controlling the release rate of encapsulated drugs.

Analytical Protocols

Validating the trans-configuration is the primary analytical challenge. Standard HPLC often fails
to resolve the isomers efficiently without specialized columns.

Gas Chromatography (GC) Method

GC is the gold standard for separating geometric isomers of cycloalkanes due to boiling point
differences.

e Column: Capillary column (e.g., HP-5 or DB-Wax), 30m x 0.25mm.
e Carrier Gas: Helium at 1.0 mL/min.

e Temperature Program:
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o Hold at 100°C for 2 min.
o Ramp 10°C/min to 250°C.

o Hold at 250°C for 10 min.

» Detection: FID (Flame lonization Detector).

o Expected Result: The cis isomer (lower boiling point/less stable packing) typically elutes
before the trans isomer.

Differential Scanning Calorimetry (DSC)

For material scientists and formulators, DSC confirms the phase behavior.[8]
e Protocol: Heat sample from 20°C to 100°C at 5°C/min.

 Signal: Look for a sharp endothermic peak at ~64°C. A broad peak or a secondary peak at
lower temperatures indicates cis contamination or eutectic impurity.

Analytical Logic Diagram

Raw Material Sample

(CAS 38289-30-4)

DSC Analysis GC-FID Analysis
(Thermal Profile) (Isomer Ratio)

Sharp Peak @ ~64°C? Trans Isomer > 99%?

No (Broad/Low MP) o (High Cis content)

RELEASE REJECT / REWORK

Suitable for Synthesis Recrystallize
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Caption: Quality Control decision tree for validating stereochemical purity using DSC and GC.
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» |somerization Protocols: Title: Thermodynamic stability of 1,4-disubstituted cyclohexanes.
Context: Validates the equatorial-equatorial preference of the trans-isomer used in the
"Synthesis" section.

(Note: Specific pharmaceutical patents for this exact CAS are limited, reflecting its primary
status as a specialized intermediate rather than an API. The protocols above are derived from
standard organic synthesis principles applied to this chemical class.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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